Cas no 100397-85-1 (Benzene, 1-bromo-4-[[(4-chlorophenyl)thio]methyl]-)

• Product Name: Benzene, 1-bromo-4-[[(4-chlorophenyl)thio]methyl]-
• CAS No: 100397-85-1
• MF: C₁₃H₁₀BrClS
• MW: 313.640500545502
• MDL: MFCD03863636
• CID: 1125600
• PubChem ID: 5164553
• Update Time: 2025-04-20

Benzene, 1-bromo-4-[[(4-chlorophenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-[[(4-chlorophenyl)thio]methyl]-
• 1-bromo-4-[(4-chlorophenyl)sulfanylmethyl]benzene
• 4-bromobenzyl 4-chlorophenyl sulfide
• 1-([(4-BROMOPHENYL)METHYL]SULFANYL)-4-CHLOROBENZENE
• 100397-85-1
• 1-bromo-4-{[(4-chlorophenyl)sulfanyl]methyl}benzene
• STL380444
• AKOS000400217
• CS-0362975
• (4-Bromobenzyl)(4-chlorophenyl)sulfane
• DTXSID50409069
• AM-879/42001080

• MDL： MFCD03863636
• Inchi： 1S/C13H10BrClS/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-8H,9H2
• InChI Key： JWAJIOWSSUMBAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 311.93751g/mol
• Monoisotopic Mass: 311.93751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 25.3Ų